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Compound of Interest

Compound Name:
9-O-Methyl-4-Hydroxyboeravinone

B

Cat. No.: B15590369 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
9-O-Methyl-4-Hydroxyboeravinone B is a naturally occurring rotenoid found in the roots of

Boerhavia diffusa, a plant used in traditional medicine.[1] This compound and its analogs have

garnered significant interest in the scientific community due to their potential therapeutic

properties, including anti-inflammatory, antioxidant, and hepatoprotective activities.[1] The

purification of 9-O-Methyl-4-Hydroxyboeravinone B is a critical step for its further

investigation in drug discovery and development. This application note provides a detailed

protocol for the purification of this compound from a crude plant extract using High-

Performance Liquid Chromatography (HPLC).

Chemical Properties
A summary of the key chemical properties of 9-O-Methyl-4-Hydroxyboeravinone B is

presented in the table below.
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Property Value Reference

Molecular Formula C₁₈H₁₄O₇ [1][2]

Molecular Weight 342.3 g/mol [1][2]

CAS Number 333798-10-0 [1]

IUPAC Name

4,6,11-trihydroxy-9-methoxy-

10-methyl-6H-chromeno[3,4-

b]chromen-12-one

[2]

Experimental Protocols
Extraction of Crude Boeravinones from Boerhavia
diffusa Roots
This protocol describes the initial extraction of the class of compounds to which 9-O-Methyl-4-
Hydroxyboeravinone B belongs from the plant material.

Workflow for Extraction

Air-dried and powdered
Boerhavia diffusa roots

Soxhlet extraction
with methanol

Concentration of the
methanolic extract under vacuum

Crude methanolic extract

Click to download full resolution via product page
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Caption: Workflow for the extraction of crude boeravinones.

Methodology:

Preparation of Plant Material: Air-dry the roots of Boerhavia diffusa at room temperature until

they are brittle. Grind the dried roots into a coarse powder.

Soxhlet Extraction: Place the powdered root material (approximately 100 g) into a thimble

and perform Soxhlet extraction with methanol (500 mL) for 8-12 hours.

Concentration: After extraction, concentrate the methanolic extract under reduced pressure

using a rotary evaporator at a temperature not exceeding 50°C.

Storage: The resulting crude methanolic extract should be stored at 4°C in a desiccator until

further purification.

Preparative HPLC Purification of 9-O-Methyl-4-
Hydroxyboeravinone B
This protocol details the purification of the target compound from the crude extract using

preparative reverse-phase HPLC.

Workflow for HPLC Purification
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Dissolve crude extract
in mobile phase

Filter through 0.45 µm syringe filter

Inject onto preparative
HPLC system

Gradient elution

Monitor at 276 nm

Collect fractions containing
the target compound

Pool and concentrate
pure fractions

Lyophilize to obtain
pure 9-O-Methyl-4-Hydroxyboeravinone B

Click to download full resolution via product page

Caption: Workflow for the HPLC purification of 9-O-Methyl-4-Hydroxyboeravinone B.

Instrumentation and Conditions:
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Parameter Specification

HPLC System
Preparative HPLC with a gradient pump,

autosampler, and UV-Vis detector

Column
C18 reverse-phase column (e.g., 250 x 21.2

mm, 10 µm)

Mobile Phase A 0.1% Formic Acid in Water

Mobile Phase B Acetonitrile

Gradient 30% B to 70% B over 40 minutes

Flow Rate 15 mL/min

Detection Wavelength 276 nm[3]

Injection Volume 5 mL (of a 10 mg/mL solution of crude extract)

Column Temperature 30°C

Methodology:

Sample Preparation: Dissolve the crude methanolic extract in the initial mobile phase

composition (70% A: 30% B) to a concentration of 10 mg/mL. Filter the solution through a

0.45 µm syringe filter before injection.

HPLC Run: Equilibrate the column with the initial mobile phase composition for at least 30

minutes. Inject the prepared sample onto the column.

Fraction Collection: Monitor the chromatogram at 276 nm and collect fractions corresponding

to the peak of interest. The retention time of 9-O-Methyl-4-Hydroxyboeravinone B will be

specific to the exact system and column used and should be determined by analytical HPLC

prior to preparative runs.

Purity Analysis: Analyze the collected fractions for purity using analytical HPLC.

Post-Purification Processing: Pool the pure fractions and remove the acetonitrile under

reduced pressure. Lyophilize the remaining aqueous solution to obtain the purified 9-O-
Methyl-4-Hydroxyboeravinone B as a solid.
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Biological Activity and Signaling Pathways
9-O-Methyl-4-Hydroxyboeravinone B is reported to possess antioxidant and anti-

inflammatory properties.[1]

Antioxidant Mechanism
The antioxidant activity of flavonoids and rotenoids like 9-O-Methyl-4-Hydroxyboeravinone B
is primarily attributed to their ability to scavenge free radicals. The phenolic hydroxyl groups in

their structure can donate a hydrogen atom to a free radical, thereby neutralizing it and

preventing oxidative damage to cells.

Antioxidant Action of 9-O-Methyl-4-Hydroxyboeravinone B
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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